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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Cholesteryl 11-eicosenoate and Cholesteryl
Oleate, two cholesteryl esters of interest in the study of biological membranes. Due to a lack of
direct comparative experimental studies in the current scientific literature, this guide focuses on
a comparison based on their structural differences and the established roles of cholesteryl
esters in membrane biophysics. Furthermore, we provide detailed experimental protocols that
can be employed to generate quantitative data for a direct comparison of their effects on
membrane properties.

Structural and Physicochemical Comparison

The primary difference between Cholesteryl 11-eicosenoate and Cholesteryl Oleate lies in
the length of their fatty acid chains. Cholesteryl 11-eicosenoate contains an eicosenoyl chain
(20 carbons), while Cholesteryl Oleate has an oleoyl chain (18 carbons). Both are
monounsaturated, with a single double bond in the cis conformation. This seemingly small
difference in two methylene groups can have significant implications for their behavior within a
lipid bilayer.
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Cholesteryl 11- L
Property . Cholesteryl Oleate Citation
eicosenoate

Molecular Formula C47H8202 C45H7802
Molecular Weight 679.1 g/mol 651.1 g/mol
) 11-Eicosenoic acid ) )
Fatty Acyl Chain Oleic acid (18:1, n-9) [1112][3]
(20:1, n-9)
Melting Point Not available 40-45 °C [4]

Diagram of Molecular Structures
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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